Cas no 58871-06-0 (3,6-di-o-benzoyl-d-glucal)
3,6-di-o-benzoyl-d-glucal structure
Product Name:3,6-di-o-benzoyl-d-glucal
CAS No:58871-06-0
MF:C20H18O6
MW:354.353326320648
CID:949200
PubChem ID:329818110
Update Time:2025-04-19
3,6-di-o-benzoyl-d-glucal Chemical and Physical Properties
Names and Identifiers
-
- 3,6-di-o-benzoyl-d-glucal
- [(2R,3R,4S,5R)-4-benzoyloxy-2,3,5-trihydroxy-6-oxohexyl] benzoate
- 1,5-anhydro-2-deoxy-3,6-di-O-benzoyl-D-arabino-hex-1-enitol
- 1,5-anhydro-3,6-di-O-benzoyl-2-deoxy-D-arabino-hex-1-enitol
- 3,4,6-tri-O-tert-butyldimethylsilyl-D-glucal
- [(2R,3S,4R)-4-benzoyloxy-3-hydroxy-3,4-dihydro-2H-pyran-2-yl]methyl benzoate
- V10109
- (2R,3S,4R)-2-[(benzoyloxy)methyl]-3-hydroxy-3,4-dihydro-2H-pyran-4-yl benzoate
- AKOS015889151
- SCHEMBL9186081
- A914247
- ((2R,3S,4R)-4-(Benzoyloxy)-3-hydroxy-3,4-dihydro-2H-pyran-2-yl)methylbenzoate
- CID 10861153
- ((2R,3S,4R)-4-(Benzoyloxy)-3-hydroxy-3,4-dihydro-2H-pyran-2-yl)methyl benzoate
- 58871-06-0
- CS-0454028
-
- MDL: MFCD01321284
- Inchi: 1S/C20H18O6/c21-18-16(26-20(23)15-9-5-2-6-10-15)11-12-24-17(18)13-25-19(22)14-7-3-1-4-8-14/h1-12,16-18,21H,13H2/t16-,17-,18+/m1/s1
- InChI Key: MXJFEWOUOTWSTM-KURKYZTESA-N
- SMILES: O1C=C[C@H]([C@@H]([C@H]1COC(C1C=CC=CC=1)=O)O)OC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 388.11600
- Monoisotopic Mass: 354.11033829g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 7
- Complexity: 510
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: nothing
- Topological Polar Surface Area: 82.1Ų
Experimental Properties
- Color/Form: Not available
- Density: 1.4±0.1 g/cm3
- Melting Point: 129-134 °C (lit.)
- Boiling Point: 628.0±55.0 °C at 760 mmHg
- Flash Point: 222.8±25.0 °C
- PSA: 130.36000
- LogP: 0.35060
- Solubility: Not available
- Vapor Pressure: 0.0±1.9 mmHg at 25°C
3,6-di-o-benzoyl-d-glucal Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3,6-di-o-benzoyl-d-glucal Customs Data
- HS CODE:2932999099
- Customs Data:
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3,6-di-o-benzoyl-d-glucal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019101374-5g |
3,6-Di-o-benzoyl-d-glucal |
58871-06-0 | 95% | 5g |
$977.13 | 2023-09-01 | |
| Apollo Scientific | BICL2185-500mg |
3,6-Di-O-benzoyl-D-glucal |
58871-06-0 | 500mg |
£193.00 | 2025-02-21 | ||
| Apollo Scientific | BICL2185-1g |
3,6-Di-O-benzoyl-D-glucal |
58871-06-0 | 1g |
£337.00 | 2025-02-21 | ||
| Apollo Scientific | BICL2185-2g |
3,6-Di-O-benzoyl-D-glucal |
58871-06-0 | 2g |
£558.00 | 2025-02-21 | ||
| Chemenu | CM522519-1g |
((2R,3S,4R)-4-(Benzoyloxy)-3-hydroxy-3,4-dihydro-2H-pyran-2-yl)methyl benzoate |
58871-06-0 | 97% | 1g |
$*** | 2023-05-30 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1524695-500mg |
((2R,3S,4R)-4-(benzoyloxy)-3-hydroxy-3,4-dihydro-2H-pyran-2-yl)methyl benzoate |
58871-06-0 | 98% | 500mg |
¥2973.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1524695-1g |
((2R,3S,4R)-4-(benzoyloxy)-3-hydroxy-3,4-dihydro-2H-pyran-2-yl)methyl benzoate |
58871-06-0 | 98% | 1g |
¥4458.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1524695-2g |
((2R,3S,4R)-4-(benzoyloxy)-3-hydroxy-3,4-dihydro-2H-pyran-2-yl)methyl benzoate |
58871-06-0 | 98% | 2g |
¥7992.00 | 2024-05-07 | |
| Ambeed | A498262-1g |
((2R,3S,4R)-4-(Benzoyloxy)-3-hydroxy-3,4-dihydro-2H-pyran-2-yl)methyl benzoate |
58871-06-0 | 97% | 1g |
$313.0 | 2025-04-18 | |
| Crysdot LLC | CD11099004-5g |
((2R,3S,4R)-4-(Benzoyloxy)-3-hydroxy-3,4-dihydro-2H-pyran-2-yl)methyl benzoate |
58871-06-0 | 97% | 5g |
$544 | 2024-07-18 |
3,6-di-o-benzoyl-d-glucal Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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